Cas no 82387-54-0 (2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride)

• Product Name: 2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride
• CAS No: 82387-54-0
• MF: C₁₅H₂₀Cl₂N₂O
• MW: 315.238101959229
• MDL: MFCD07686063
• CID: 5233865
• PubChem ID: 12563666
• Update Time: 2025-06-20

2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}ethan-1-one hydrochloride
• NSC370151
• Z119993930
• 2-Chloro-1-(4-cinnamylpiperazin-1-yl)ethan-1-one hydrochloride
• 2-chloro-1-[4-(3-phenylprop-2-en-1-yl)piperazin-1-yl]ethan-1-one hydrochloride
• 2-chloro-1-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}ethan-1-onehydrochloride
• 2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride

• MDL： MFCD07686063
• Inchi： 1S/C15H19ClN2O.ClH/c16-13-15(19)18-11-9-17(10-12-18)8-4-7-14-5-2-1-3-6-14;/h1-7H,8-13H2;1H/b7-4+;
• InChI Key： MIOZZVGBBMQHMW-KQGICBIGSA-N
• SMILES： ClCC(N1CCN(C/C=C/C2C=CC=CC=2)CC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 305
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride

2-Chloro-1-4-(3-Phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one Hydrochloride (CAS No. 82387-54-0): An Overview

2-Chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride (CAS No. 82387-54-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its IUPAC name, is a derivative of piperazine and exhibits unique pharmacological properties that make it a subject of extensive research. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and potential applications of this compound.

The chemical structure of 2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride is characterized by a piperazine ring substituted with a phenylpropenyl group and a chloroethyl ketone moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. The hydrochloride salt form enhances its water solubility and bioavailability, making it suitable for various pharmaceutical applications.

The synthesis of 2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethan-1-one hydrochloride involves several steps, typically starting from the reaction of 4-chlorobenzaldehyde with 3-butenylmagnesium bromide to form the corresponding allylic alcohol. This intermediate is then converted to the chloroethyl ketone through a series of reactions, including oxidation and condensation with piperazine. The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing the use of hazardous reagents and improving yield.

In terms of pharmacological activities, 2-chloro-1-4-(3-phenylprop-2-en-1-yl)piperazin-1-ylethanone hydrochloride has been shown to exhibit potent central nervous system (CNS) effects. Studies have demonstrated its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. This makes it a potential candidate for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. Preclinical studies have also indicated that this compound may have neuroprotective properties, potentially reducing neuronal damage in conditions such as Parkinson's disease and Alzheimer's disease.

The safety profile of 2-chloro-1-{4-[3-(phenyl)allyl]piperazinyl}ethanone monohydrochloride has been evaluated in several animal models. Toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed at clinically relevant concentrations. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to assess the efficacy and safety of 2-chloro-N-[4-(3-butenyl)-1-piperazinyl]-N-(2-chloroethyl)acetamide monohydrochloride in treating various neurological conditions. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In addition to its potential therapeutic applications, 2-chloro-N-[4-(3-butenyl)-1-piperazinyl]-N-(2-chloroethyl)acetamide monohydrochloride has also been studied for its use as a research tool in neuroscience. Its ability to selectively modulate specific neurotransmitter receptors makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers are using this compound to explore new targets for drug development and to better understand the complex interactions within the CNS.

The future prospects for 2-chloro-N-[4-(3-butenyl)-1-piperazinyl]-N-(2-chloroethyl)acetamide monohydrochloride are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific brain regions more effectively.

In conclusion, 2-chloro-N-[4-(3-butenyl)-1-piperazinyl]-N-(2-chloroethyl)acetamide monohydrochloride (CAS No. 82387-54-0) is a versatile compound with significant potential in both therapeutic and research applications. Its unique chemical structure and pharmacological properties make it an important molecule in the field of medicinal chemistry and pharmacology. As research continues to advance, it is likely that this compound will play a crucial role in the development of new treatments for neurological disorders.